Cas no 2030168-38-6 (3,4-Dibromo-Mal-PEG4-t-butyl ester)

3,4-Dibromo-Mal-PEG4-t-butyl ester is a heterobifunctional crosslinker featuring a maleimide group and a protected carboxylic acid (t-butyl ester). The maleimide moiety selectively reacts with thiol groups under mild conditions, enabling stable conjugation to cysteine-containing proteins or peptides. The PEG4 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency. The t-butyl ester group provides stability during synthesis and can be deprotected to expose a carboxylic acid for further functionalization. This compound is particularly useful for bioconjugation applications, offering controlled reactivity and versatility in modifying biomolecules. Its balanced hydrophilicity and cleavable protecting group make it suitable for controlled drug delivery, protein labeling, and surface modification studies.
3,4-Dibromo-Mal-PEG4-t-butyl ester structure
2030168-38-6 structure
Product Name:3,4-Dibromo-Mal-PEG4-t-butyl ester
CAS No:2030168-38-6
MF:C19H29Br2NO8
MW:559.243465185165
CID:3044591
Update Time:2025-06-29

3,4-Dibromo-Mal-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dibromo-Mal-PEG4-t-butyl ester
    • 3,4-Dibromo-Mal-PEG4-Boc
    • 3,4-DIBROMO-MAL-PEG4-T-BUTYLESTER
    • C70761
    • Inchi: 1S/C19H29Br2NO8/c1-19(2,3)30-14(23)4-6-26-8-10-28-12-13-29-11-9-27-7-5-22-17(24)15(20)16(21)18(22)25/h4-13H2,1-3H3
    • InChI Key: JOTPXNOGHQCGCY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(N(C1=O)CCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 17
  • Complexity: 594
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101

3,4-Dibromo-Mal-PEG4-t-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
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